Microwave-assisted valorization of pig bristles: towards visible light photocatalytic chalcocite composites†
Green Chemistry Pub Date: 2018-05-09 DOI: 10.1039/C8GC00669E
Abstract
Waste valorization for the production of valuable materials is of great importance for sustainable development. Herein, a new green methodology for the synthesis of photocatalytically active copper sulfide (Cu2S) carbon composites using pig bristles is reported. The catalyst was prepared via microwave-assisted methodology using ethylene glycol as the solvent, pig bristles as the sulfur and carbon source, and copper chloride as the metal precursor. Cu2S carbon composites (denoted as pb-Cu2S, where “pb” stands for “pig bristle”) were characterized by XRD, N2 physisorption, EDX and UV-Vis spectroscopy. In order to validate the practical utilization of pig bristle-derived chemicals, the photocatalytic degradation of methyl red using pb-Cu2S was investigated under white, blue, green and red visible light irradiation.
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